![molecular formula C18H22N2O5S B6543207 2-[4-(4-methoxybenzenesulfonamido)phenyl]-N-(2-methoxyethyl)acetamide CAS No. 1060248-03-4](/img/structure/B6543207.png)
2-[4-(4-methoxybenzenesulfonamido)phenyl]-N-(2-methoxyethyl)acetamide
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Overview
Description
2-[4-(4-Methoxybenzenesulfonamido)phenyl]-N-(2-methoxyethyl)acetamide, also known as MMBSA, is a synthetic molecule that has been studied extensively in the scientific community due to its potential applications in a variety of fields. It has been found to have a wide range of biochemical and physiological effects, making it a promising tool for researchers.
Scientific Research Applications
2-[4-(4-methoxybenzenesulfonamido)phenyl]-N-(2-methoxyethyl)acetamide has been studied extensively in the scientific community due to its potential applications in a variety of fields. It has been found to have potential applications in the fields of biochemistry, pharmacology, and medicinal chemistry. For example, this compound has been studied as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which has been implicated in the development of various types of cancer. This compound has also been studied as an inhibitor of the enzyme aromatase, which is responsible for the conversion of testosterone to estradiol. In addition, this compound has been studied as a potential anti-inflammatory agent and as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine.
Mechanism of Action
2-[4-(4-methoxybenzenesulfonamido)phenyl]-N-(2-methoxyethyl)acetamide has a variety of biochemical and physiological effects, which are mediated through its ability to interact with various enzymes and receptors in the body. For example, this compound has been found to interact with the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. This compound has also been found to interact with the enzyme aromatase, which is responsible for the conversion of testosterone to estradiol. In addition, this compound has been found to interact with the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects, which are mediated through its ability to interact with various enzymes and receptors in the body. For example, this compound has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins. This inhibition of COX-2 can lead to a decrease in inflammation and pain. This compound has also been found to inhibit the enzyme aromatase, which is responsible for the conversion of testosterone to estradiol. This inhibition of aromatase can lead to an increase in testosterone levels. In addition, this compound has been found to inhibit the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition of acetylcholinesterase can lead to an increase in acetylcholine levels, which can have a variety of effects on the body.
Advantages and Limitations for Lab Experiments
2-[4-(4-methoxybenzenesulfonamido)phenyl]-N-(2-methoxyethyl)acetamide has a variety of advantages and limitations for lab experiments. One of the main advantages of this compound is its ability to interact with various enzymes and receptors in the body. This makes it an ideal tool for researchers studying biochemical and physiological processes. In addition, this compound is relatively easy to synthesize and is relatively stable in a variety of conditions, making it ideal for use in lab experiments. However, there are some limitations to using this compound in lab experiments. For example, this compound is not water-soluble, which can make it difficult to use in aqueous solutions. In addition, this compound can be toxic to cells at high concentrations, which can limit its use in experiments.
Future Directions
2-[4-(4-methoxybenzenesulfonamido)phenyl]-N-(2-methoxyethyl)acetamide has a variety of potential future directions. One potential future direction is the development of this compound-based drugs for the treatment of various diseases, such as cancer and inflammation. Another potential future direction is the development of this compound-based tools for the study of biochemical and physiological processes. In addition, this compound could be used as a tool for the study of drug metabolism and pharmacokinetics. Finally, this compound could be used as a tool for the study of the effects of environmental pollutants on the body.
Synthesis Methods
2-[4-(4-methoxybenzenesulfonamido)phenyl]-N-(2-methoxyethyl)acetamide is synthesized via a two-step process. The first step involves the reaction of 4-methoxybenzenesulfonamide with 2-methoxyethylchloride in the presence of a base catalyst. This reaction results in the formation of the intermediate 2-[4-(4-methoxybenzenesulfonamido)phenyl]-N-(2-methoxyethyl)chloride. The second step involves the reaction of the intermediate with acetic anhydride in the presence of a base catalyst, which results in the formation of the final product, this compound.
properties
IUPAC Name |
N-(2-methoxyethyl)-2-[4-[(4-methoxyphenyl)sulfonylamino]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O5S/c1-24-12-11-19-18(21)13-14-3-5-15(6-4-14)20-26(22,23)17-9-7-16(25-2)8-10-17/h3-10,20H,11-13H2,1-2H3,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXKPGMKZNSWHEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)CC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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